4-(2-Methyl-3,5-dioxothiomorpholin-4-yl)benzonitrile

• IUPAC Name: 4-(2-methyl-3,5-dioxothiomorpholin-4-yl)benzonitrile
• InChI: InChI=1S/C12H10N2O2S/c1-8-12(16)14(11(15)7-17-8)10-4-2-9(6-13)3-5-10/h2-5,8H,7H2,1H3
• InChI Key: HOOKNEIZSBVBSJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=O)CS1)C2=CC=C(C=C2)C#N
• Molecular Formula: C12H10N2O2S
• Molecular Weight: 246.29 g/mol

Description

“4-(2-Methyl-3,5-dioxothiomorpholin-4-yl)benzonitrile” is a chemical compound with the CAS Number: 338409-78-2. It has a molecular weight of 232.26.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H8N2O2S/c12-5-8-1-3-9 (4-2-8)13-10 (14)6-16-7-11 (13)15/h1-4H,6-7H2.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

• Conversion to 3-Aminoindole-2-carbonitriles : 2-(4-Chloro-5H-1,2,3-dithiazolylideneamino)benzonitrile reacts with triphenylphosphine to yield 3-aminoindole-2-carbonitriles, showcasing potential in organic synthesis (Michaelidou & Koutentis, 2009).
• Synthesis of Diarylpyrimidine HIV-1 Inhibitors : 4-((4-chloropyrimidin-2-yl)amino)benzonitrile is an intermediate in the synthesis of diarylpyrimidine HIV-1 reverse transcriptase inhibitors (Xiu-lia, 2015).

Photochemical Applications

• Photochemical Synthesis of 3-Oxazolines : Irradiation of 3-phenyl-2H-azirines leads to benzonitrile-methylide intermediates, which can be trapped by carbon dioxide to yield 4-phenyl-3-oxazolines (Gakis et al., 1976).
• Development of Potassium-Channel Openers : (S)-3-(5-Oxo-2-(trifluoromethyl)-1,4,5,6,7,8-hexahydroquinolin-4-yl)benzonitrile, developed as a potassium-channel opener, involves an unsymmetrical Hantzsch reaction in its synthesis (Hopes, Parker, & Patel, 2006).

Pharmaceutical and Medicinal Chemistry

• Selective Androgen Receptor Modulators : Structural modification of a 4-methyl-4-(4-hydroxyphenyl)hydantoin series resulted in a new series of 4-(hydroxymethyl)diarylhydantoin analogues as potent, partial agonists of the human androgen receptor (Nique et al., 2012).

Other Applications

• Novel Host Materials for Red Phosphorescent Organic Light-Emitting Diodes : 9,10-Dihydroacridine derivatives attached to [1,1'-biphenyl]-4-carbonitrile were prepared for use in organic light-emitting diodes (Liu et al., 2018).

Safety and Hazards

The safety information available indicates that this compound has the following hazard statements: H302, H312, H332. The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.